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Compound of Interest

Compound Name: Cyc-116

Cat. No.: B1669385

Audience: Researchers, scientists, and drug development professionals.

Introduction Cyc-116 is a potent, orally bioavailable small molecule inhibitor targeting Aurora
kinases A and B, which are critical regulators of mitosis. It also shows inhibitory activity against
Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), Flt-3, and Src kinases, implicating it
in both cell cycle control and anti-angiogenesis. Accurate and consistent preparation of Cyc-
116 stock solutions is paramount for obtaining reproducible results in both in vitro and in vivo
assays. This document provides a detailed protocol for the preparation, storage, and handling
of Cyc-116 stock solutions.

Chemical and Physical Properties

Proper stock solution preparation begins with understanding the fundamental properties of the
compound. The key characteristics of Cyc-116 are summarized below.
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Property Value Source
Molecular Formula C18H20N60OS
Molecular Weight 368.46 g/mol
CAS Number 693228-63-6
Appearance Solid powder

- DMSO: =15 mg/mL (up to
Solubility

65.13 mM)
Water: Insoluble
Ethanol: Insoluble
Purity >98%

Mechanism of Action: Signaling Pathway

Cyc-116 primarily functions by inhibiting Aurora kinases A and B, which are essential for proper
mitotic progression. This inhibition leads to defects in centrosome separation, spindle
formation, and the spindle assembly checkpoint. The ultimate result is a failure of cytokinesis,
leading to polyploidy and subsequent apoptotic cell death.
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Caption: Mechanism of action of Cyc-116 via Aurora kinase inhibition.
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Experimental Protocols

The following protocols detail the preparation of a high-concentration primary stock solution in

DMSO and its subsequent dilution for use in typical cell-based assays.

3.1. Workflow for Stock Solution Preparation

The overall process is straightforward and involves careful weighing, complete solubilization,

and proper storage.
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Caption: Standard workflow for preparing Cyc-116 stock solution.

3.2. Materials and Equipment

e Cyc-116 powder

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

« Sterile microcentrifuge tubes or cryovials

o Pipettes and sterile, filter-barrier tips

o \ortex mixer

e Sonicator (optional, for aiding dissolution)

e Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

3.3. Protocol 1: Preparation of 10 mM DMSO Stock Solution
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This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed.

Calculation: Determine the mass of Cyc-116 required.
o Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000
o Mass (mg) =10 mM x 1 mL x 368.46 g/mol / 1000 = 3.685 mg

Weighing: Carefully weigh out approximately 3.69 mg of Cyc-116 powder and place it into a
sterile microcentrifuge tube or vial.

Solubilization: Add 1 mL of high-quality DMSO to the tube containing the powder. Using
fresh, moisture-free DMSO is crucial as absorbed moisture can reduce solubility.

Mixing: Cap the tube tightly and vortex thoroughly for 1-2 minutes. If the solid does not fully
dissolve, sonicate the solution for 5-10 minutes. Visually inspect the solution against a light
source to ensure it is clear and free of any precipitate.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes (e.g., 20-50 pL) in sterile cryovials.

Storage: Store the aliquoted stock solutions protected from light at -20°C for short-to-medium
term (up to 1 year) or at -80°C for long-term storage (up to 2 years). The solid powder form is
stable for over 3 years when stored at -20°C.

3.4. Protocol 2: Preparation of Working Solutions for Cell-Based Assays

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilution: Perform serial dilutions of the stock solution directly into the appropriate cell culture
medium to achieve the desired final concentrations for your experiment.

o Important: The final concentration of DMSO in the cell culture well should be kept to a
minimum (typically < 0.5%) to avoid solvent-induced cytotoxicity. Always include a vehicle
control (medium with the same final DMSO concentration) in your experimental setup.
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o Example: To prepare a 10 uM working solution from a 10 mM stock, you can perform a
1:1000 dilution (e.g., add 1 pL of stock to 999 pL of culture medium).

Storage and Stability Summary

Consistent storage is key to maintaining the potency and reliability of Cyc-116.

Storage

Form Temperature Stability Period Notes
Solid Powder -20°C > 3 years

DMSO Stock Solution -20°C ~1 year

-80°C ~2 years

Disclaimer: This protocol is intended for research use only. Users should adhere to all
applicable laboratory safety guidelines and consult the manufacturer's specific product data

sheet for any lot-specific information.

 To cite this document: BenchChem. [Application Note: Preparation of Cyc-116 Stock
Solutions for Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669385#how-to-prepare-a-cyc-116-stock-solution-
for-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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